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Compound of Interest

Compound Name: trans-4-Decen-1-al

CAS No.: 30390-50-2

Cat. No.: B1588592

Get Quote

CAS: 65405-70-1 | Class: Unsaturated Aliphatic Aldehyde[1][2][3]

Rapid Hazard Assessment & Causality
As a Senior Application Scientist, I prioritize understanding the mechanism of hazard over rote

memorization. trans-4-Decen-1-al presents a dual challenge: biological reactivity and high

olfactory impact.

The Aldehyde Moiety (Reactivity): The carbonyl group is an electrophile. It reacts with

nucleophilic residues (lysine, cysteine) on proteins. This is the mechanism behind Skin

Sensitization (H317) and Irritation (H315/H319). You are not just preventing a burn; you are

preventing your immune system from tagging this molecule as a threat, which leads to

permanent allergic acquisition.

The Aliphatic Chain (Lipophilicity): The C10 hydrocarbon tail makes this molecule highly

lipophilic. It penetrates the stratum corneum (outer skin layer) rapidly. This also means it

adheres stubbornly to surfaces and skin, making Odor Containment a logistical safety issue.
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The odor threshold is extremely low (ppb range); a minor spill becomes a facility-wide

incident.

Oxidation Potential: Like all aldehydes, it autoxidizes in air to form the corresponding

carboxylic acid (trans-4-decenoic acid). While less explosive than ether peroxides, this

degradation compromises experimental integrity.

Quantitative Hazard Data
Parameter Value Operational Implication

Flash Point ~78°C - 85°C

Combustible. Keep away from

heat/sparks.[2][4][5][6] Not

highly volatile, but vapors

accumulate in headspaces.

Boiling Point ~90-100°C (15 torr)

High boiling point means spills

do not evaporate quickly; they

persist and linger.

GHS Signals Warning
Skin Irrit. 2, Eye Irrit. 2, Aquatic

Chronic 3.[7]

Odor Character Fatty, Citrus, Waxy

Potent.[3][8] "Social hazard"

risk. Can induce nausea at

high concentrations.

The PPE Matrix: Task-Based Selection
Standard "lab coat and gloves" advice is insufficient for lipophilic aldehydes. Permeation

through thin nitrile is faster than aqueous solutions.

Glove Selection Logic
Incidental Contact: Standard Nitrile (0.11 mm / 4-5 mil).

Causality: Good physical barrier, but aliphatic aldehydes swell the rubber matrix, leading

to breakthrough in <15 minutes.

Protocol: Change immediately upon splash.[9]
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Extended Handling/Spill Cleanup: Silver Shield (Laminate) or Butyl Rubber.

Causality: These materials resist non-polar solvent permeation significantly longer (>4

hours).

Respiratory & Eye Protection[2][4][5]
Primary: Chemical Fume Hood (Face velocity: 100 fpm).

Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor (OV) cartridges.

Note: Half-mask respirators leave eyes exposed to irritating vapors.

Task Definition

Low Risk
(Pipetting <1mL)

High Risk
(Synthesis/Spill)

Standard Nitrile (Double)
+ Safety Glasses

+ Fume Hood

< 15 min exposure

Silver Shield/Butyl Gloves
+ Splash Goggles

+ Face Shield (if pressurized)

> 15 min or Immersion

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on exposure duration and volume intensity.

Operational Workflow: From Storage to Reaction
This protocol ensures self-validating safety and product integrity.

Phase A: Storage & Aliquoting
Inert Atmosphere: Store under Argon or Nitrogen. Oxygen causes rapid degradation.

Cold Storage: Maintain at 2–8°C.

Septum Technique: Do not open the bottle cap if possible. Use a needle/syringe through a

septum to withdraw liquid. This prevents oxygen entry and vapor escape.

Phase B: Transfer Protocol
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Double Glove: Don two pairs of nitrile gloves. If the outer pair gets contaminated, strip it

immediately to maintain a clean inner layer.

Glassware Prep: Ensure all glassware is bone-dry.

Odor Trap: Place a beaker of 10% Sodium Bisulfite solution in the hood.

Mechanism:[5][7][10][11] Bisulfite forms an adduct with aldehydes, neutralizing the

volatility and odor. Keep used tips/wipes in a sealed bag inside the hood before disposal.

Phase C: Decontamination (The "Social Safety" Step)
If glassware smells after washing, you have not removed the lipophilic residue.

Rinse 1: Acetone or Ethanol (dissolves the lipophilic tail).

Rinse 2: 10% Sodium Bisulfite or dilute Bleach (oxidizes/neutralizes the aldehyde head).

Rinse 3: Soap and water.[5]

Emergency Response & Disposal
Do not wash spills down the drain. This compound is toxic to aquatic life (H412).[5]

Spill Response Workflow
Isolate: Evacuate the immediate area if the spill is >100mL.

PPE Up: Don Butyl gloves and respiratory protection (if outside hood).

Absorb: Use vermiculite or sand. Avoid combustible materials like paper towels if possible,

though acceptable for small drops.

Neutralize: Treat the absorbent material with weak bisulfite solution if safe to do so, to

reduce vapor pressure.

Pack: Seal in a heavy-duty poly bag, then a secondary container. Label "Aldehyde Waste -

Toxic/Combustible."
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Spill Detected

Assess Volume
& Location

< 10 mL
(Inside Hood)

> 10 mL
(Floor/Bench)

Absorb with Paper
Place in Ziploc

Wipe with Ethanol

Evacuate Area
Don Respirator + Butyl Gloves

Absorb with Vermiculite

Tag as Chemical Waste
(Do NOT Trash)

Click to download full resolution via product page

Figure 2: Logic flow for determining spill response intensity.

Waste Disposal[5]
Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream.

Labeling: Clearly mark as "Contains trans-4-Decen-1-al: Irritant, Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

2. trans-4-Decenal | CAS#:65405-70-1 | Chemsrc [chemsrc.com]

3. (E)-4-decenal, 65405-70-1 [thegoodscentscompany.com]

4. fishersci.com [fishersci.com]

5. directpcw.com [directpcw.com]

6. spokane.wsu.edu [spokane.wsu.edu]

7. trans-4-Decen-1-al | C10H18O | CID 5702654 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. perfumersupplyhouse.com [perfumersupplyhouse.com]

9. ehrs.upenn.edu [ehrs.upenn.edu]

10. fishersci.com [fishersci.com]

11. ehs.sfsu.edu [ehs.sfsu.edu]

To cite this document: BenchChem. [Operational Safety & Logistics Guide: Handling trans-4-
Decen-1-al]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588592/docs#operational-safety-logistics-guide-
handling-trans-4-decen-1-al]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1588592?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

